Cas no 97564-90-4 (7,11:11,14:16,19:20,25:22,25:26,29-Hexaepoxy-12H-furo[3,2-b]oxacyclotetratriacontin-5,18(6H,13H)-dione,2,3,3a,7,8,9,10,14,15,16,17,19,20,21,22,23,24,26,27,28,29,30,31,35a-tetracosahydro-15-hydroxy-22-(hydroxymethyl)-6,16,29,31,33-pentamethyl-2-[(2S,3R,4R)-tetrahydro-2,3-dihydroxy-4-methyl-2H-pyran-2-yl]-,(2S,3aR,6R,7S,11R,14S,15S,16R,19R,20R,22S,25S,26R,29R,31R,32E,34E,35aR)-)

• Product Name: 7,11:11,14:16,19:20,25:22,25:26,29-Hexaepoxy-12H-furo[3,2-b]oxacyclotetratriacontin-5,18(6H,13H)-dione,2,3,3a,7,8,9,10,14,15,16,17,19,20,21,22,23,24,26,27,28,29,30,31,35a-tetracosahydro-15-hydroxy-22-(hydroxymethyl)-6,16,29,31,33-pentamethyl-2-[(2S,3R,4R)-tetrahydro-2,3-dihydroxy-4-methyl-2H-pyran-2-yl]-,(2S,3aR,6R,7S,11R,14S,15S,16R,19R,20R,22S,25S,26R,29R,31R,32E,34E,35aR)-
• CAS No: 97564-90-4
• MF: C₄₇H₇₀O₁₅
• MW: 875.049716472626
• CID: 806896
• PubChem ID: 6437860
• Update Time: 2025-04-19

7,11:11,14:16,19:20,25:22,25:26,29-Hexaepoxy-12H-furo[3,2-b]oxacyclotetratriacontin-5,18(6H,13H)-dione,2,3,3a,7,8,9,10,14,15,16,17,19,20,21,22,23,24,26,27,28,29,30,31,35a-tetracosahydro-15-hydroxy-22-(hydroxymethyl)-6,16,29,31,33-pentamethyl-2-[(2S,3R,4R)-tetrahydro-2,3-dihydroxy-4-methyl-2H-pyran-2-yl]-,(2S,3aR,6R,7S,11R,14S,15S,16R,19R,20R,22S,25S,26R,29R,31R,32E,34E,35aR)- Chemical and Physical Properties

Names and Identifiers

• 7,11:11,14:16,19:20,25:22,25:26,29-Hexaepoxy-12H-furo[3,2-b]oxacyclotetratriacontin-5,18(6H,13H)-dione,2,3,3a,7,8,9,10,14,15,16,17,19,20,21,22,23,24,26,27,28,29,30,31,35a-tetracosahydro-15-hydroxy-22-(hydroxymethyl)-6,16,29,31,33-pentamethyl-2-[(2S,3R,4R)-tetrahydro-2,3-dihydroxy-4-methyl-2H-pyran-2-yl]-,(2S,3aR,6R,7S,11R,14S,15S,16R,19R,20R,22S,25S,26R,29R,31R,32E,34E,35aR)-
• 7,11:11,14:16,19:20,25:22,25:26,29-Hexaepoxy-12H-furo[3,2-b]oxacyclotetratriacontin-5,18(6H,13H)-dione,2,3,3a,7,8,9,10,14,15,
• pectenotoxin 1
• PTX 1
• (1S,2R,5R,7R,8E,10E,12R,14S,16R,19R,20S,24R,27S,28S,29R,32R,33R,35S)-14-[(2S,3R,4R)-2,3-dihydroxy-4-methyloxan-2-yl]-28-hydroxy-35-(hydroxymethyl)-5,7,9,19,29-pentamethyl-13,17,38,39,40,41,42,43-octaoxaoctacyclo[31.4.1.11,35.12,5.120,24.124,27.129,32.012,16]tritetraconta-8,10-diene-18,31-dione
• Pectenotoxin-1
• UNII-54NE3O7Z3A
• PTX1
• NS00075590
• 97564-90-4
• DTXSID10880092
• 54NE3O7Z3A
• CHEBI:190250

• Inchi： 1S/C47H70O15/c1-26-9-10-32-34(21-37(55-32)47(53)39(50)28(3)13-19-54-47)56-41(52)29(4)31-8-7-14-45(57-31)16-11-33(58-45)40(51)43(6)23-30(49)38(61-43)35-24-44(25-48)17-18-46(59-35,62-44)36-12-15-42(5,60-36)22-27(2)20-26/h9-10,20,27-29,31-40,48,50-51,53H,7-8,11-19,21-25H2,1-6H3/b10-9+,26-20+/t27-,28+,29+,31-,32+,33-,34+,35+,36+,37-,38-,39+,40-,42+,43+,44-,45+,46-,47+/m0/s1
• InChI Key： KJWMGLBVDNMNQW-VWTMXFPPSA-N
• SMILES： O1[C@]2(CO)C[C@@H]3[C@@H]4C(C[C@](C)([C@H]([C@@H]5CC[C@@]6(CCC[C@@H]([C@@H](C)C(=O)O[C@H]7[C@@H](C=CC(C)=C[C@H](C)C[C@@]8(C)CC[C@H]([C@@]1(CC2)O3)O8)O[C@@H](C7)[C@@]1([C@@H]([C@H](C)CCO1)O)O)O6)O5)O)O4)=O |t:27,30|

Computed Properties

• Exact Mass: 874.471472
• Monoisotopic Mass: 874.471472
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 62
• Rotatable Bond Count: 2
• Complexity: 1770
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 19
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 198
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.8

Experimental Properties

• Density: 1.33
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.595

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolides and analogues Pectenotoxins and derivatives